(E)-ethyl 4-(3-(benzylamino)-2-cyano-3-oxoprop-1-en-1-yl)piperazine-1-carboxylate

Specification

• CAS No.: 885179-66-8
• Molecular Formula: C18H22N4O3
• Molecular Weight: 342.399
• IUPAC Name: ethyl 4-[(E)-3-(benzylamino)-2-cyano-3-oxoprop-1-enyl]piperazine-1-carboxylate
• Standard InChI: InChI=1S/C18H22N4O3/c1-2-25-18(24)22-10-8-21(9-11-22)14-16(12-19)17(23)20-13-15-6-4-3-5-7-15/h3-7,14H,2,8-11,13H2,1H3,(H,20,23)/b16-14+
• Standard InChI Key: HZSHYRNUTMEAQH-JQIJEIRASA-N
• SMILES: CCOC(=O)N1CCN(CC1)C=C(C#N)C(=O)NCC2=CC=CC=C2

Introduction

The compound (E)-ethyl 4-(3-(benzylamino)-2-cyano-3-oxoprop-1-en-1-yl)piperazine-1-carboxylate is a complex organic molecule that incorporates a piperazine ring, a cyano group, and a benzylamino moiety. This compound is part of a broader class of piperazine derivatives, which are known for their diverse biological activities, including antimicrobial and pharmacological properties.

Synthesis

The synthesis of (E)-ethyl 4-(3-(benzylamino)-2-cyano-3-oxoprop-1-en-1-yl)piperazine-1-carboxylate would typically involve a multi-step process. This might include the reaction of a piperazine derivative with a suitable precursor containing the cyano and benzylamino groups. The specific synthesis route would depend on the availability of starting materials and the desired yield and purity of the final product.

• Starting Materials: Piperazine derivatives, benzylamine, and a cyano-containing precursor.

• Reaction Conditions: Organic solvents, possibly under reflux or with a catalyst.

• Purification: Recrystallization or chromatography to achieve high purity.

Biological Activity

Piperazine derivatives are known for their potential biological activities, including antimicrobial and pharmacological effects. The specific biological activity of (E)-ethyl 4-(3-(benzylamino)-2-cyano-3-oxoprop-1-en-1-yl)piperazine-1-carboxylate would depend on its structure and the presence of functional groups that can interact with biological targets.

Biological Activity	Description
Antimicrobial	Potential activity against bacteria or fungi, depending on the compound's structure and properties.
Pharmacological	Possible effects on various biological pathways, requiring further investigation.

Research Findings and Future Directions

While specific research findings on (E)-ethyl 4-(3-(benzylamino)-2-cyano-3-oxoprop-1-en-1-yl)piperazine-1-carboxylate are not detailed in the available literature, studies on related compounds suggest potential applications in medicine and biotechnology. Future research should focus on synthesizing this compound efficiently, characterizing its properties, and evaluating its biological activities.